Cas no 1547702-91-9 (4-[Butyl(ethyl)amino]cyclohexane-1-carboxylic acid)

• Product Name: 4-[Butyl(ethyl)amino]cyclohexane-1-carboxylic acid
• CAS No: 1547702-91-9
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 5056435
• Update Time: 2023-08-25

4-[Butyl(ethyl)amino]cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-[butyl(ethyl)amino]cyclohexane-1-carboxylic acid
• 4-(Butyl(ethyl)amino)cyclohexane-1-carboxylic acid
• 4-[Butyl(ethyl)amino]cyclohexane-1-carboxylic acid

• Inchi： 1S/C13H25NO2/c1-3-5-10-14(4-2)12-8-6-11(7-9-12)13(15)16/h11-12H,3-10H2,1-2H3,(H,15,16)
• InChI Key： BPTVMBSYTOWBGJ-UHFFFAOYSA-N
• SMILES： OC(C1CCC(CC1)N(CC)CCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 210
• XLogP3: 0.4
• Topological Polar Surface Area: 40.5